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Compound of Interest

Compound Name: Sodium biselenite

Cat. No.: B1261200 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation of Selenite Broth, a

selective enrichment medium used for the isolation of Salmonella and some Shigella species

from clinical and food samples. The protocol is based on the formulation by Leifson, which

utilizes sodium biselenite as a selective agent to inhibit the growth of coliforms and other

gram-negative and gram-positive bacteria.[1][2][3]

Principle
Selenite Broth facilitates the recovery of Salmonella species from samples where they may be

present in low numbers.[4][5] The selective action of the medium is attributed to sodium
biselenite, which inhibits the growth of many commensal intestinal bacteria, such as E. coli

and enterococci.[2][6] The broth contains peptone or tryptone as a source of nitrogen and

amino acids.[5][7] Lactose is included as a fermentable carbohydrate; the acid produced from

its fermentation helps to counteract the increase in pH that occurs as selenite is reduced by

bacterial growth, thus maintaining the selective environment.[2][4] Sodium phosphate acts as a

buffer to maintain a stable pH and reduce the toxicity of selenite.[2][4][5]

Quantitative Data Summary
The following table summarizes the typical composition for the preparation of 1 liter of Selenite

Broth.
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Component Amount (grams/liter) Purpose

Peptone or Tryptone 5.0

Provides essential nutrients,

including nitrogenous and

carbonaceous compounds,

and amino acids.[4][5][7]

Lactose 4.0

Fermentable carbohydrate

source; maintains the pH of

the medium.[2][4][5]

Disodium Hydrogen

Phosphate (or Sodium

Phosphate)

10.0

Buffering agent to maintain a

stable pH and reduce selenite

toxicity.[2][4][5]

Sodium Biselenite (Sodium

Hydrogen Selenite)
4.0

Selective agent to inhibit the

growth of non-target

organisms.[1][2][4][5]

Experimental Protocol
This protocol details the steps for preparing 1 liter of Selenite Broth.

Materials:

Peptone or Tryptone

Lactose

Disodium Hydrogen Phosphate

Sodium Biselenite (Sodium Hydrogen Selenite) - Caution: Highly toxic and corrosive agent.

Handle with appropriate personal protective equipment.[3][4]

Purified/distilled water

1-liter flask or bottle

Magnetic stirrer and stir bar (optional)
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Heating plate or boiling water bath

Sterile test tubes or final containers

pH meter

Procedure:

Dissolve the Base Components: In a 1-liter flask, add 19 grams of the selenite broth base

(comprising 5g peptone, 4g lactose, and 10g disodium hydrogen phosphate) to 1 liter of

purified or distilled water.[4][5][8] Alternatively, some protocols suggest dissolving the

sodium biselenite first.[1][2]

Add Sodium Biselenite: Carefully weigh and add 4.0 grams of sodium biselenite to the

solution.[2][4][5] Mix well until all components are dissolved. Gentle warming can be applied

to aid dissolution.[4][5]

pH Adjustment: Check the pH of the medium and adjust to a final pH of 7.0 ± 0.2 at 25°C if

necessary.[5]

Dispense: Distribute the prepared broth into sterile test tubes or other final containers.[4][5]

Sterilization: Sterilize the medium in a boiling water bath or by using free-flowing steam for

10-30 minutes.[1][4][5] DO NOT AUTOCLAVE, as excessive heat is detrimental to the

performance of the broth.[1][4][5]

Storage: After sterilization, cool the broth to room temperature. The prepared medium should

be stored at 2-8°C in a tightly closed container, protected from light.[3]

Quality Control: Before use, visually inspect the broth. A large amount of red precipitate at

the bottom of the tube indicates the reduction of selenite, and such tubes should be

discarded.[4][5]
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Caption: Workflow for the preparation of Selenite Broth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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